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Cat. No.: B083557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-2-pentenal (CAS No: 623-36-9) is a C6 α,β-unsaturated aldehyde that is a key

building block and fragrance ingredient in the flavor and fragrance industry.[1] Its characteristic

powerful, green, fruity, and pungent odor profile makes it a valuable component in a variety of

fragrance compositions.[2][3] This document provides detailed application notes and protocols

for the use of 2-Methyl-2-pentenal in fragrance applications, intended for a scientific audience.

2-Methyl-2-pentenal is utilized both as a direct fragrance ingredient to impart fresh, green, and

fruity notes, and as a chemical intermediate for the synthesis of other important fragrance and

flavor compounds, such as 2-methyl-2-pentenoic acid, known for its strawberry-like aroma.[4]

Physicochemical and Olfactory Properties
A summary of the key physicochemical and olfactory properties of 2-Methyl-2-pentenal is
provided below. This data is essential for formulation development, safety assessment, and

quality control.

Table 1: Physicochemical Properties of 2-Methyl-2-pentenal
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Property Value Reference(s)

Molecular Formula C₆H₁₀O [2][5]

Molecular Weight 98.14 g/mol [2]

CAS Number 623-36-9 [5][6]

Appearance Colorless to pale yellow liquid [7]

Boiling Point 135-138 °C at 760-765 mmHg [8]

Density 0.86 g/mL at 25 °C

Refractive Index 1.445-1.452 at 20 °C [6]

Flash Point 32 - 38 °C (89.6 - 100 °F) [8][9]

Solubility Soluble in alcohol [7]

Vapor Pressure ~7.34 mmHg at 25 °C [6]

Table 2: Olfactory Profile of 2-Methyl-2-pentenal

Odor Aspect Description Reference(s)

Primary Notes Green, Fruity, Pungent [2]

Secondary Notes
Grassy, Fresh, Aldehydic,

Sharp, Apple
[2]

Character Powerful and diffusive [6]

Recommended Usage
Up to 0.2% in fragrance

concentrate
[6]

Industrial Applications and Formulations
2-Methyl-2-pentenal's strong and diffusive character allows it to be used at low concentrations

to add a natural-smelling green and fruity lift to fragrance accords.
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Fine Fragrance: In fine fragrances, it can be used to introduce a sharp, green top note, often

in combination with citrus and other fruity or floral notes.

Personal Care Products: In shampoos, shower gels, and soaps, it contributes to a fresh and

clean scent profile. Its stability in various surfactant bases should be evaluated on a case-by-

case basis.

Air Care: In candles and diffusers, it can provide a strong, room-filling green and fruity

aroma.[10]

Chemical Intermediate: It is a crucial precursor in the synthesis of 2-methyl-2-pentenoic acid

(strawberry acid), a widely used flavor and fragrance compound.[4][11]

Due to its reactive aldehyde group and α,β-unsaturation, 2-Methyl-2-pentenal has the

potential to be unstable in certain formulations, particularly in oxidative or high pH

environments. It is recommended to conduct stability testing in the final product base.

Experimental Protocols
Synthesis of 2-Methyl-2-pentenal (Aldol Condensation)
This protocol is based on the self-condensation of propionaldehyde, a common industrial

synthesis route.[11][12]

Objective: To synthesize 2-Methyl-2-pentenal via aldol condensation of n-propanal.

Materials:

n-Propanal

2% Sodium Hydroxide (NaOH) solution

Acetonitrile (solvent)

Separatory funnel

Reaction flask with stirring and temperature control

Distillation apparatus
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Procedure:

Set up the reaction flask with a stirrer and temperature control.

Charge the flask with n-propanal.

Slowly add the 2% NaOH solution to the n-propanal under controlled temperature (e.g.,

40°C). The molar ratio of NaOH to propanal should be optimized, for example, 0.09:1.[11]

Allow the reaction to proceed with vigorous stirring for a specified time (e.g., 45 minutes).[11]

After the reaction is complete, transfer the mixture to a separatory funnel and allow the

layers to separate.

Separate the organic layer containing the crude 2-Methyl-2-pentenal.

The crude product can be purified by distillation.

Expected Yield: Yields of up to 93% have been reported under optimized conditions.[11]

n-Propanal

Reaction Vessel
(40°C, 45 min)

2% NaOH Catalyst

Phase Separation Purification
(Distillation) 2-Methyl-2-pentenal

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methyl-2-pentenal.

Quality Control: GC-MS Analysis
Objective: To determine the purity of 2-Methyl-2-pentenal and identify any impurities.

Instrumentation and Materials:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
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Appropriate GC column (e.g., non-polar or medium-polar)

Helium or Hydrogen as carrier gas

Sample of 2-Methyl-2-pentenal

Solvent (e.g., hexane or ethanol)

GC-MS Parameters (Example):

Injector Temperature: 250°C

Oven Program: Initial temperature of 70°C for 3 minutes, ramp up to 100°C at 5°C/min, then

ramp up to 246°C at 120°C/min and hold for 3 minutes.[13]

Carrier Gas Flow: Constant flow, e.g., 1 mL/min

MS Transfer Line Temperature: 280°C[14]

Ion Source Temperature: 230°C[14]

Ionization Mode: Electron Ionization (EI) at 70 eV[14]

Procedure:

Prepare a dilute solution of the 2-Methyl-2-pentenal sample in the chosen solvent.

Inject a small volume (e.g., 1 µL) into the GC-MS system.

Acquire the chromatogram and mass spectra of the separated components.

Identify the 2-Methyl-2-pentenal peak based on its retention time and comparison of its

mass spectrum with a reference library (e.g., NIST).

Calculate the purity based on the peak area percentage.

Sensory Evaluation Protocol
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Objective: To characterize the olfactory profile of 2-Methyl-2-pentenal and its performance in a

fragrance composition.

Materials:

Sample of 2-Methyl-2-pentenal (diluted in a suitable solvent like ethanol, e.g., at 1% or

10%)

Odor-free smelling strips

Panel of trained sensory analysts or naïve consumers

Evaluation booths with controlled ventilation and lighting

Procedure:

Preparation: Dip smelling strips into the diluted sample solution, ensuring a consistent

amount of liquid is absorbed. Allow the solvent to evaporate for a few seconds.

Evaluation: Present the smelling strips to the panelists in a blind and randomized order.

Data Collection: Ask panelists to rate the intensity of various odor descriptors (e.g., green,

fruity, pungent, grassy) on a labeled magnitude scale (LMS). Also, collect qualitative

descriptions of the scent.

Top, Middle, and Base Note Evaluation: Evaluate the scent profile at different time points

(e.g., immediately, after 15 minutes, after 1 hour, after 4 hours) to assess its volatility and

how the character changes over time.

In-Product Evaluation: Incorporate 2-Methyl-2-pentenal into a simple fragrance base (e.g., a

simple floral or citrus accord) at a known concentration (e.g., 0.1%). Compare the modified

fragrance with the original base to evaluate the impact of 2-Methyl-2-pentenal.
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Caption: Workflow for the sensory evaluation of 2-Methyl-2-pentenal.

Signaling Pathway of Aldehyde Olfactory Perception
The sense of smell is initiated by the binding of odorant molecules to olfactory receptors (ORs),

which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory

neurons.[15] While the specific ORs that bind to 2-Methyl-2-pentenal are not fully elucidated,
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the general signaling cascade for aldehydes is understood. The rat olfactory receptor OR-I7 is

a well-studied example known to be activated by aliphatic aldehydes.[16][17][18]

The binding of an aldehyde to an OR triggers a conformational change in the receptor,

activating an associated G-protein (Gαolf). This initiates a signaling cascade that leads to the

depolarization of the neuron and the transmission of a signal to the brain.
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Caption: Generalized olfactory signaling pathway for aldehydes.
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Safety and Regulatory Information
Hazard Classification: 2-Methyl-2-pentenal is classified as a flammable liquid and may

cause skin sensitization and serious eye damage.[8][9]

IFRA Standards: The International Fragrance Association (IFRA) has set restrictions on the

use of 2-Methyl-2-pentenal in various product categories due to its potential for dermal

sensitization and systemic toxicity.[19] For example, the maximum acceptable concentration

in fine fragrance (Category 4) is 0.0077%.[19] Researchers and formulators must consult the

latest IFRA standards for specific application limits.

Personal Protective Equipment (PPE): When handling 2-Methyl-2-pentenal, appropriate

PPE, including safety goggles, gloves, and a lab coat, should be worn. Work should be

conducted in a well-ventilated area or under a fume hood.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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